Cas no 1804372-98-2 (Ethyl 2-chloro-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate)
Ethyl 2-chloro-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-chloro-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate
-
- Inchi: 1S/C10H10ClF2NO3/c1-3-17-10(15)6-4-5(9(12)13)7(16-2)8(11)14-6/h4,9H,3H2,1-2H3
- InChI Key: LFNPLCLLVQSLSH-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C(F)F)=CC(C(=O)OCC)=N1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 268
- XLogP3: 3
- Topological Polar Surface Area: 48.4
Ethyl 2-chloro-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029046704-1g |
Ethyl 2-chloro-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate |
1804372-98-2 | 97% | 1g |
$1,460.20 | 2022-04-02 |
Ethyl 2-chloro-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on Ethyl 2-chloro-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate
Ethyl 2-chloro-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate (CAS No. 1804372-98-2): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 2-chloro-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate, identified by its CAS number 1804372-98-2, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural motif that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and difluoromethyl substituents, along with a methoxy group, endows this compound with distinct reactivity patterns that are exploited in multiple synthetic pathways.
The compound's structure is characterized by a pyridine core, which is a fundamental scaffold in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The 2-chloro substituent on the pyridine ring enhances electrophilic aromatic substitution reactions, making it easier to introduce additional functional groups. This property is particularly useful in constructing more complex molecules through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.
The 4-(difluoromethyl) group is another critical feature of Ethyl 2-chloro-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate. Difluoromethyl groups are widely recognized for their ability to improve metabolic stability and binding affinity in drug candidates. Recent studies have demonstrated that molecules incorporating difluoromethyl groups often exhibit enhanced pharmacokinetic profiles, including increased bioavailability and prolonged half-life. This makes the compound an attractive building block for developing novel therapeutics.
The 3-methoxy moiety further contributes to the compound's synthetic utility by providing an additional site for functionalization. Methoxy groups can be easily transformed into other functional groups through oxidation or reduction reactions, allowing for the creation of diverse chemical libraries. Moreover, the methoxy group can influence the electronic properties of the pyridine ring, thereby modulating its reactivity in various chemical transformations.
The carboxylate ester group at the 6-position of the pyridine ring adds another layer of complexity to Ethyl 2-chloro-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate. This functionality can be hydrolyzed under acidic or basic conditions to yield a free carboxylic acid, which can then be further modified through esterification, amidation, or other carboxylic acid transformations. This flexibility makes the compound a valuable intermediate in constructing both small molecule drugs and biologically active peptides.
In recent years, Ethyl 2-chloro-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate has found applications in several cutting-edge pharmaceutical research areas. One notable area is the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine scaffold is a common feature in many kinase inhibitors due to its ability to bind to the ATP-binding pocket of these enzymes. The unique substituents on this compound allow for fine-tuning of binding interactions, leading to highly selective kinase inhibitors with improved therapeutic efficacy.
Another emerging application of Ethyl 2-chloro-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate is in the field of antiviral drug discovery. The increasing threat of viral pandemics has spurred research into novel antiviral agents. Pyridine derivatives have shown promise as inhibitors of viral proteases and polymerases due to their ability to mimic natural substrates or interfere with key enzymatic steps. The structural features of this compound make it a potential candidate for designing next-generation antiviral drugs that can overcome existing resistance mechanisms.
The compound's utility extends beyond small molecule drug development into the realm of biologics. Researchers have explored its use as a precursor in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The presence of reactive sites on Ethyl 2-chloro-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate allows for selective modifications that can be tailored to specific biological targets.
The synthetic methodologies involving Ethyl 2-chloro-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate have also seen significant advancements. Modern synthetic techniques, such as flow chemistry and transition metal-catalyzed reactions, have enabled more efficient and scalable production processes. These advancements not only improve the availability of the compound but also reduce costs associated with its synthesis. As a result, pharmaceutical companies are increasingly incorporating this intermediate into their drug discovery pipelines.
In conclusion, Ethyl 2-chloro-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate (CAS No. 1804372-98-2) is a multifaceted compound with broad applications in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules across various therapeutic areas. With ongoing research uncovering new synthetic strategies and applications, this compound is poised to play an even greater role in the development of next-generation pharmaceuticals.
1804372-98-2 (Ethyl 2-chloro-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)